
Chemical structure and properties of TRC051384
hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TRC051384 hydrochloride

Cat. No.: B15585250 Get Quote

An In-depth Technical Guide to TRC051384 Hydrochloride

Introduction
TRC051384 hydrochloride is a small molecule compound recognized for its potent induction

of Heat Shock Protein 70 (HSP70).[1][2][3][4] As a result of this activity, it has demonstrated

significant neuroprotective and cytoprotective effects in various preclinical models, particularly

in the context of ischemic stroke and cellular stress. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, mechanism of

action, and experimental data related to TRC051384 hydrochloride for researchers, scientists,

and professionals in drug development.

Chemical Structure and Physicochemical Properties
TRC051384 is chemically identified as N-[2-(4-morpholinyl)ethyl]-N′-[4-[3-[6-(4-morpholinyl)-2-

pyridinyl]-1-oxo-2-propen-1-yl]phenyl]-urea.[3] The hydrochloride salt form is typically used for

research purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15585250?utm_src=pdf-interest
https://www.benchchem.com/product/b15585250?utm_src=pdf-body
https://www.benchchem.com/product/b15585250?utm_src=pdf-body
https://www.medchemexpress.com/TRC051384.html
https://pubmed.ncbi.nlm.nih.gov/21167846/
https://www.caymanchem.com/product/29199/trc051384
https://www.medkoo.com/products/13981
https://www.benchchem.com/product/b15585250?utm_src=pdf-body
https://www.caymanchem.com/product/29199/trc051384
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 867164-40-7 [1][3]

Molecular Formula C25H31N5O4 [3][4]

Molecular Weight 465.55 g/mol [3][4]

IUPAC Name

N-[2-(morpholin-4-yl)ethyl]-N'-

[4-[(E)-3-[6-(morpholin-4-

yl)pyridin-2-yl]prop-2-

enoyl]phenyl]urea

[4]

Synonyms TRC 051384, TRC-051384 [4]

Appearance Solid [3]

Purity ≥95% [3]

Solubility DMSO: 50 mg/mL [3]

SMILES

O=C(NC1=CC=C(C(/C=C/C2=

NC(N3CCOCC3)=CC=C2)=O)

C=C1)NCCN4CCOCC4

[3][4]

InChI Key
SQTSPANZQDCPLB-

CMDGGOBGSA-N
[3][4]

Mechanism of Action
TRC051384's primary mechanism of action is the induction of HSP70, a key molecular

chaperone involved in cellular stress responses. This induction is mediated through the

activation of Heat Shock Factor 1 (HSF1).[2][5] Upon activation, HSF1 translocates to the

nucleus and initiates the transcription of genes encoding heat shock proteins, most notably

HSP70. The resulting elevation in HSP70 levels confers cytoprotection through several

downstream pathways.

HSF1-Mediated HSP70 Induction
The core mechanism involves the activation of HSF1 by TRC051384, leading to increased

transcription of HSP70 mRNA.[2][3] This results in elevated chaperone and anti-inflammatory

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/TRC051384.html
https://www.caymanchem.com/product/29199/trc051384
https://www.caymanchem.com/product/29199/trc051384
https://www.medkoo.com/products/13981
https://www.caymanchem.com/product/29199/trc051384
https://www.medkoo.com/products/13981
https://www.medkoo.com/products/13981
https://www.medkoo.com/products/13981
https://www.caymanchem.com/product/29199/trc051384
https://www.caymanchem.com/product/29199/trc051384
https://www.caymanchem.com/product/29199/trc051384
https://www.caymanchem.com/product/29199/trc051384
https://www.medkoo.com/products/13981
https://www.caymanchem.com/product/29199/trc051384
https://www.medkoo.com/products/13981
https://pubmed.ncbi.nlm.nih.gov/21167846/
https://immunomart.com/product/trc051384-hcl/
https://pubmed.ncbi.nlm.nih.gov/21167846/
https://www.caymanchem.com/product/29199/trc051384
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


activity, which is central to the compound's protective effects.[2]
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HSF1-Mediated HSP70 Induction Pathway by TRC051384

Neuroprotection via Inhibition of Necroptosis
TRC051384 exhibits protective effects against neuronal trauma by inhibiting necroptosis.[1]

Recent studies suggest that HSP70 can attenuate neuronal necroptosis through the HSP90α-

RIPK3 pathway.[4][6]
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Inhibition of Neuronal Necroptosis by TRC051384

Attenuation of Apoptosis via SIRT3 and Mitochondrial
Fission Pathway
In models of cellular stress in human nucleus pulposus cells, TRC051384-induced HSP70 has

been shown to suppress apoptosis by inhibiting mitochondrial fission.[7] This effect is mediated

by the upregulation of Sirtuin 3 (SIRT3).[7]
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TRC051384-Mediated Inhibition of Apoptosis

Experimental Data
In Vitro Efficacy

Cell Line/Model Concentration Effect Reference

HeLa Cells 6.3 µM, 12.5 µM

Dose-dependent

increase in HSP70

mRNA

[3]

Rat Primary Neurons 6.3 µM, 12.5 µM

Dose-dependent

increase in HSP70

mRNA

[3]

HeLa Cells (Reporter

Assay)
25 µM

Significant increase in

HSF1 transcriptional

activity

[3]

Differentiated THP-1

Cells
6.25 µM

60% inhibition of LPS-

induced TNF-α

expression

[1]

Differentiated THP-1

Cells
12.5 µM

90% inhibition of LPS-

induced TNF-α

expression

[1]

Human Nucleus

Pulposus Stem Cells
1 µM

Reduced apoptosis,

decreased

malondialdehyde

(MDA) levels, and

prevented decrease in

mitochondrial

membrane potential

induced by tert-butyl

hydroperoxide

[3]

In Vivo Efficacy (Rat Model of Transient Ischemic Stroke)
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Treatment Regimen Parameter Result Reference

Administration

initiated 8 hours post-

ischemia

Neuronal Injury

(Penumbra recruited

to infarct)

87% reduction [2]

Administration

initiated 8 hours post-

ischemia

Brain Edema 25% reduction [2]

Administration

initiated 4 hours post-

ischemia

Survival (Day 2) 50% improvement [2]

Administration

initiated 4 hours post-

ischemia

Survival (Day 7) 67.3% improvement [2]

Experimental Protocols
In Vivo Transient Cerebral Ischemia Model in Rats
This protocol is a summary of the methodology described in the cited literature.[2]
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Ischemia Induction

Treatment Groups

Assessment

Induce 2h focal cerebral ischemia
(MCA occlusion via intraluminal suture)

Administer TRC051384 or Vehicle
(i.p., every 2h for 48h)

starting 4h post-ischemia

Administer TRC051384 or Vehicle
(i.p., every 2h for 48h)

starting 8h post-ischemia

Assess infarct progression and edema
(up to 48h post-ischemia via MRI)

Study neurological disability and survival
(up to 7 days)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Delayed intervention in experimental stroke with TRC051384--a small molecule HSP70
inducer - PubMed [pubmed.ncbi.nlm.nih.gov]

3. caymanchem.com [caymanchem.com]

4. medkoo.com [medkoo.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15585250?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585250?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/TRC051384.html
https://pubmed.ncbi.nlm.nih.gov/21167846/
https://pubmed.ncbi.nlm.nih.gov/21167846/
https://www.caymanchem.com/product/29199/trc051384
https://www.medkoo.com/products/13981
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. TRC051384 HCl - Immunomart [immunomart.com]

6. medchemexpress.com [medchemexpress.com]

7. HSP70 attenuates compression-induced apoptosis of nucleus pulposus cells by
suppressing mitochondrial fission via upregulating the expression of SIRT3 - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Chemical structure and properties of TRC051384
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585250#chemical-structure-and-properties-of-
trc051384-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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